Cas no 1018157-53-3 (6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide)

• Product Name: 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide
• CAS No: 1018157-53-3
• MF: C₂₀H₁₈FN₃O₅S
• MW: 431.437427043915
• CID: 5380778
• Update Time: 2025-07-25

6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-(4-morpholin-4-ylsulfonylphenyl)-4-oxo-1H-quinoline-3-carboxamide
• 3-Quinolinecarboxamide, 6-fluoro-4-hydroxy-N-[4-(4-morpholinylsulfonyl)phenyl]-
• 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide

• Inchi： 1S/C20H18FN3O5S/c21-13-1-6-18-16(11-13)19(25)17(12-22-18)20(26)23-14-2-4-15(5-3-14)30(27,28)24-7-9-29-10-8-24/h1-6,11-12H,7-10H2,(H,22,25)(H,23,26)
• InChI Key： OGHUPSPQQBUJQB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(O)=C(C(NC2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=O)C=1

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• pka: 2.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide

Introduction to 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide (CAS No. 1018157-53-3)

6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide (CAS No. 1018157-53-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the quinoline derivatives, a class of molecules well-known for their broad spectrum of biological activities. The presence of a fluorine atom, a hydroxyl group, and a morpholine-4-sulfonyl substituent in its structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further research and development.

The molecular structure of 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide can be broken down into several key functional groups that contribute to its reactivity and biological activity. The fluoro substituent at the 6-position of the quinoline ring enhances the metabolic stability and binding affinity of the molecule, a feature that is highly valued in drug design. The hydroxyl group at the 4-position introduces polarity and potential hydrogen bonding capabilities, which can influence both solubility and interactions with biological targets. Additionally, the morpholine-4-sulfonyl moiety at the phenyl ring adds another layer of complexity, providing a sulfonamide linkage that is known to improve binding interactions with enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the quinoline scaffold can lead to compounds with enhanced efficacy and reduced side effects. The specific arrangement of functional groups in 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide makes it an intriguing candidate for further exploration in this context. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the structural similarities to known nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent installation of the hydroxyl group and morpholine-4-sulfonyl moiety demands careful selection of reagents and catalysts to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale.

In terms of biological activity, preliminary studies suggest that 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. The sulfonamide group, in particular, has been shown to interact with target proteins in a manner similar to known therapeutic agents. Additionally, the fluorine atom may enhance binding affinity by participating in halogen bonds with biological targets, a phenomenon that has been observed in other fluorinated drug candidates. These findings underscore the potential of this compound as a lead molecule for further optimization.

Given its structural complexity and biological relevance, 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide represents an exciting area for future research. Investigations into its mechanism of action, pharmacokinetic properties, and potential therapeutic applications are ongoing in several academic and industrial laboratories. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully elucidate its potential as a therapeutic agent. As our understanding of drug design principles continues to evolve, compounds like this one are likely to play a crucial role in developing next-generation treatments for various diseases.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, or rapid metabolism. However, the unique structural features of 6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide may offer solutions to some of these issues. For instance, the presence of both polar (hydroxyl) and non-polar (fluorine) groups can improve solubility profiles, while the morpholine sulfonamide moiety may enhance metabolic stability. These properties make it an attractive candidate for further optimization through structure-based drug design approaches.

In conclusion,6-fluoro-4-hydroxy-N-[4-(morpholine-4-sulfonyl)phenyl]quinoline-3-carboxamide (CAS No. 1018157-53-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further exploration as a therapeutic agent. As our understanding of drug design principles continues to advance，this compound is poised to play an important role in developing novel treatments for various diseases.